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Compound of Interest

Compound Name: Zaurategrast ethyl ester sulfate

Cat. No.: B2516624 Get Quote

Technical Support Center: Zaurategrast Ethyl
Ester Sulfate
This guide provides researchers, scientists, and drug development professionals with detailed

instructions and troubleshooting advice for dissolving and using Zaurategrast ethyl ester
sulfate in in vitro experiments.

Frequently Asked Questions (FAQs)
Q1: What is Zaurategrast ethyl ester sulfate and what is its mechanism of action?

A1: Zaurategrast ethyl ester sulfate (also known as CDP323 sulfate) is the ethyl ester

prodrug of CT7758.[1][2] It functions as a small-molecule antagonist of α4β1 (VLA-4) and α4β7

integrins.[1][2] The mechanism of action involves preventing immune cells from migrating out of

blood vessels into inflamed tissues.[3] This is achieved by blocking the interaction between α4-

integrins on immune cells and Vascular Cell Adhesion Molecule 1 (VCAM-1) on the endothelial

cells lining the blood vessels.[3] This mechanism is similar to that of the monoclonal antibody

natalizumab.[3][4]

Q2: What is the recommended solvent for dissolving Zaurategrast ethyl ester sulfate for in

vitro use?
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A2: The recommended solvent for creating a stock solution of Zaurategrast ethyl ester
sulfate is dimethyl sulfoxide (DMSO).[1][5][6]

Q3: What is the solubility of Zaurategrast ethyl ester sulfate in DMSO?

A3: Zaurategrast ethyl ester has a high solubility in DMSO, reaching up to 150 mg/mL (273.00

mM).[5] It is important to use fresh, anhydrous DMSO, as its hygroscopic nature can negatively

impact the compound's solubility.[5]

Q4: How should I prepare a stock solution?

A4: To prepare a concentrated stock solution, dissolve the Zaurategrast ethyl ester sulfate
powder in high-quality, anhydrous DMSO.[6] For example, to create a 10 mM stock solution,

you would dissolve the appropriate mass of the compound in the calculated volume of DMSO.

Sonication or gentle warming to 37°C can be used to aid dissolution.[1][6]

Q5: How should I store the stock solution and the solid compound?

A5: The lyophilized powder should be stored at -20°C and kept desiccated.[7] Once dissolved

in DMSO, the stock solution should be aliquoted into smaller volumes to avoid repeated freeze-

thaw cycles. These aliquots can be stored at -20°C for up to one year or at -80°C for up to two

years.[8][9] For short-term use (within one week), aliquots may be stored at 4°C.[6]

Q6: What is the maximum final concentration of DMSO permissible in cell culture experiments?

A6: For most cell-based assays, the final concentration of DMSO in the culture medium should

not exceed 0.1%.[6] If a higher concentration is necessary, it is crucial to run a vehicle control

(medium with the same concentration of DMSO) to assess any potential effects of the solvent

on the cells.[6]
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Issue Possible Cause Recommended Solution

Compound does not fully

dissolve in DMSO.

1. Compound has low solubility

in the solvent. 2. DMSO has

absorbed moisture. 3.

Insufficient mixing.

1. Gently warm the tube to

37°C.[1] 2. Place the tube in

an ultrasonic bath for a short

period.[1][6] 3. Ensure you are

using newly opened,

anhydrous DMSO.[5]

Precipitate forms after diluting

the DMSO stock solution in

aqueous buffer or cell culture

medium.

The compound has lower

solubility in aqueous solutions

compared to DMSO.

1. Increase the volume of the

aqueous medium to lower the

final concentration of the

compound. 2. Consider using

a multi-step dilution process. 3.

For in vivo preparations, co-

solvents like PEG300, Tween-

80, or corn oil can be used in

addition to DMSO, though this

is less common for in vitro cell

culture.[8]

Variability in experimental

results.

1. Degradation of the

compound due to improper

storage. 2. Inconsistent final

DMSO concentration between

experiments.

1. Ensure stock solutions are

properly aliquoted and stored

at -80°C to avoid freeze-thaw

cycles.[6][8] 2. Always use the

same final concentration of

DMSO in all wells, including

vehicle controls.

Data Presentation
Table 1: Solubility of Zaurategrast Ethyl Ester
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Solvent Concentration Notes

DMSO 150 mg/mL (273.00 mM)

Sonication can assist

dissolution. Use of newly

opened, anhydrous DMSO is

recommended.[5]

10% DMSO / 90% Corn Oil ≥ 2.5 mg/mL (4.55 mM) For in vivo preparations.[8]

10% DMSO / 40% PEG300 /

5% Tween-80 / 45% Saline
≥ 2.5 mg/mL (4.55 mM) For in vivo preparations.[8]

Experimental Protocols
Protocol 1: Preparation of a 10 mM DMSO Stock Solution of Zaurategrast Ethyl Ester Sulfate
(Molecular Weight: 647.5 g/mol )

Preparation: Bring the vial of Zaurategrast ethyl ester sulfate powder and a bottle of

anhydrous DMSO to room temperature.

Calculation: Calculate the mass of the compound needed. For 1 mL of a 10 mM stock

solution:

Mass (g) = Concentration (mol/L) × Volume (L) × Molecular Weight ( g/mol )

Mass (mg) = (0.010 mol/L) × (0.001 L) × (647.5 g/mol ) × (1000 mg/g) = 6.475 mg

Weighing: Carefully weigh out 6.475 mg of the compound and add it to a sterile

microcentrifuge tube.

Dissolution: Add 1 mL of anhydrous DMSO to the tube.

Mixing: Vortex the tube thoroughly. If the compound does not dissolve completely, place the

tube in an ultrasonic water bath for 5-10 minutes or warm it to 37°C until the solution is clear.

Storage: Aliquot the clear stock solution into smaller, single-use volumes in sterile tubes.

Store the aliquots at -80°C for long-term storage (up to 2 years).[8]
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Workflow: Stock Solution Preparation

Weigh Compound

Add Anhydrous DMSO

Vortex/Mix

Check for Dissolution

Fully Dissolved?

Apply Sonication / Gentle Heat (37°C)

No

Aliquot into Single-Use Tubes

Yes

Store at -20°C or -80°C
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Signaling Pathway: Zaurategrast Mechanism of Action
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(CDP323)
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Cell Adhesion

 binds to

VCAM-1
(on Endothelial Cell)

Immune Cell Migration
(Transendothelial)

Tissue Inflammation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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